ethyl 3-(benzo[d]thiazol-2-yl)-2-(4-butoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-(1,3-benzothiazol-2-yl)-2-[(4-butoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C28H29N3O4S2/c1-3-5-16-35-19-12-10-18(11-13-19)25(32)30-27-24(26-29-21-8-6-7-9-22(21)36-26)20-14-15-31(17-23(20)37-27)28(33)34-4-2/h6-13H,3-5,14-17H2,1-2H3,(H,30,32)
• InChI Key: MNGGOYYUECAYIT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)OCC)C4=NC5=CC=CC=C5S4
• Molecular Formula: C28H29N3O4S2
• Molecular Weight: 535.7 g/mol

Description

The compound , ethyl 3-(benzo[d]thiazol-2-yl)-2-(4-butoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate, is a complex organic molecule that likely contains a thiazole ring, a pyridine ring, and a carboxylate ester group. While the specific compound is not directly mentioned in the provided papers, similar compounds with thiazole and pyridine moieties are discussed, which can provide insights into the chemical behavior and properties of the compound .

Synthesis Analysis

The synthesis of related thiazole and pyridine compounds involves various strategies. For instance, ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate was synthesized through the reaction of carbothioamide with ethyl bromopyruvate . Similarly, ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate was prepared and then transformed into 5-substituted 2-amino-4-oxo-4,5-dihydrothiazolo[5,4-c]pyridine-7-carboxylates . These methods could potentially be adapted for the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using spectroscopic techniques such as FTIR and NMR, and in some cases, X-ray diffraction . Theoretical methods like density functional theory (DFT) have been employed to optimize the molecular geometry and to predict vibrational assignments and chemical shifts, which are in good agreement with experimental data . These techniques would be relevant for analyzing the molecular structure of the compound .

Chemical Reactions Analysis

The reactivity of similar compounds has been explored in various studies. For example, ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates were reacted with active methylene reagents to yield pyran, pyridine, and pyridazine derivatives . Additionally, ethyl 2-(benzo[d]thazol-2-yl)acetate was used to synthesize various substituted pyridine and pyrimidine derivatives . These reactions highlight the potential reactivity of the compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been deduced from their synthesis and structural analysis. For instance, the crystallographic behavior of a related thiazole compound was investigated, and its molecular electrostatic potential (MEP) map indicated sites of hydrogen bonding . The solubility, melting points, and stability of these compounds can be inferred from their structural features and substituents. Similar analyses would be required to determine the properties of the compound .

Scientific Research Applications

Chemical Structure and Synthesis Research on related compounds emphasizes the importance of understanding the chemical structure and synthesis processes. For example, studies on similar benzothiazole and pyridine derivatives have led to advancements in synthetic methods, offering efficient routes to complex molecules. These synthetic strategies are crucial for developing pharmaceuticals and materials science applications (Liu et al., 2012).

Biological and Medicinal Applications Compounds within the same chemical family have been explored for their biological and medicinal potentials. For instance, research into novel benzothiazole derivatives has demonstrated antibacterial, antioxidant, and antitubercular activities, suggesting the compound's utility in addressing infectious diseases (Bhoi et al., 2016). Additionally, the synthesis and evaluation of heterocyclic compounds incorporating thiophene and thiazole moieties have shown significant anticancer activity, highlighting the potential for cancer therapy applications (Abdel-Motaal et al., 2020).

Drug Design and Development The design and synthesis of thiazole-aminopiperidine hybrids have contributed to the discovery of new Mycobacterium tuberculosis GyrB inhibitors, underscoring the role of such compounds in developing treatments for tuberculosis (Jeankumar et al., 2013). This area of research is crucial for addressing antibiotic resistance and finding new therapeutic options.